N-[1-(cyclopropanecarbonyl)piperidin-4-yl]-5-thiophen-3-yl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[1-(cyclopropanecarbonyl)piperidin-4-yl]-5-thiophen-3-yl-1H-pyrazole-4-carboxamide
• InChI: InChI=1S/C17H20N4O2S/c22-16(14-9-18-20-15(14)12-5-8-24-10-12)19-13-3-6-21(7-4-13)17(23)11-1-2-11/h5,8-11,13H,1-4,6-7H2,(H,18,20)(H,19,22)
• InChI Key: YUFRKRGCJWOBGM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC(CC2)NC(=O)C3=C(NN=C3)C4=CSC=C4
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

N-[1-(cyclopropanecarbonyl)piperidin-4-yl]-5-thiophen-3-yl-1H-pyrazole-4-carboxamide is a complex organic compound featuring a piperidine ring, a pyrazole ring, and a thiophene ring. This compound is of significant interest in medicinal chemistry due to its potential pharmacological properties, including anti-inflammatory and analgesic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(cyclopropanecarbonyl)piperidin-4-yl]-5-thiophen-3-yl-1H-pyrazole-4-carboxamide typically involves multiple steps:

Formation of the Piperidine Intermediate: The initial step involves the cyclopropanecarbonylation of piperidine. This can be achieved by reacting piperidine with cyclopropanecarbonyl chloride in the presence of a base such as triethylamine.

Synthesis of the Pyrazole Ring: The pyrazole ring can be synthesized via a condensation reaction between a hydrazine derivative and a 1,3-diketone.

Thiophene Ring Introduction: The thiophene ring is introduced through a coupling reaction, often using a palladium-catalyzed cross-coupling method.

Final Coupling: The final step involves coupling the piperidine intermediate with the pyrazole-thiophene moiety under amide bond-forming conditions, typically using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the synthesis.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to sulfoxide or sulfone derivatives.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Halogenation reagents like N-bromosuccinimide (NBS) can be used for substitution reactions on the aromatic rings.

Major Products

Oxidation: Sulfoxide and sulfone derivatives.

Reduction: Alcohol derivatives.

Substitution: Various halogenated or alkylated derivatives depending on the substituents introduced.

Scientific Research Applications

N-[1-(cyclopropanecarbonyl)piperidin-4-yl]-5-thiophen-3-yl-1H-pyrazole-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with anti-inflammatory and analgesic properties.

Medicine: Explored for its potential therapeutic effects in treating pain and inflammation.

Industry: Utilized in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[1-(cyclopropanecarbonyl)piperidin-4-yl]-5-thiophen-3-yl-1H-pyrazole-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors involved in inflammatory pathways. The compound may inhibit the activity of cyclooxygenase (COX) enzymes, reducing the production of pro-inflammatory prostaglandins.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(cyclopropanecarbonyl)piperidin-4-yl]-4-thiophen-3-yl-1H-pyrazole-3-carboxamide
• N-[1-(cyclopropanecarbonyl)piperidin-4-yl]-5-thiophen-2-yl-1H-pyrazole-4-carboxamide

Uniqueness

N-[1-(cyclopropanecarbonyl)piperidin-4-yl]-5-thiophen-3-yl-1H-pyrazole-4-carboxamide is unique due to its specific substitution pattern, which can influence its pharmacological properties and biological activity. The presence of the thiophene ring and the specific positioning of the pyrazole ring contribute to its distinct chemical behavior and potential therapeutic effects.

This compound’s unique structure allows for specific interactions with biological targets, making it a valuable candidate for further research and development in medicinal chemistry.